Cas no 2228706-80-5 (tert-butyl N-2-amino-1-(4-cyclopropyl-1,3-thiazol-5-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(4-cyclopropyl-1,3-thiazol-5-yl)ethylcarbamate
• CAS No: 2228706-80-5
• MF: C₁₃H₂₁N₃O₂S
• MW: 283.389741659164
• CID: 5937588
• PubChem ID: 165620500
• Update Time: 2025-10-28

tert-butyl N-2-amino-1-(4-cyclopropyl-1,3-thiazol-5-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(4-cyclopropyl-1,3-thiazol-5-yl)ethylcarbamate
• 2228706-80-5
• EN300-1900357
• tert-butyl N-[2-amino-1-(4-cyclopropyl-1,3-thiazol-5-yl)ethyl]carbamate

• Inchi： 1S/C13H21N3O2S/c1-13(2,3)18-12(17)16-9(6-14)11-10(8-4-5-8)15-7-19-11/h7-9H,4-6,14H2,1-3H3,(H,16,17)
• InChI Key： WGVRBYNPGVFSMP-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1C(CN)NC(=O)OC(C)(C)C)C1CC1

Computed Properties

• Exact Mass: 283.13544809g/mol
• Monoisotopic Mass: 283.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 106Ų

Additional information on tert-butyl N-2-amino-1-(4-cyclopropyl-1,3-thiazol-5-yl)ethylcarbamate

Recent Advances in the Study of tert-butyl N-2-amino-1-(4-cyclopropyl-1,3-thiazol-5-yl)ethylcarbamate (CAS: 2228706-80-5)

The compound tert-butyl N-2-amino-1-(4-cyclopropyl-1,3-thiazol-5-yl)ethylcarbamate (CAS: 2228706-80-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and cyclopropyl moieties, serves as a critical intermediate in the synthesis of novel therapeutic agents. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the key areas of research focuses on the compound's role as a building block for small-molecule inhibitors targeting protein kinases. Kinases are pivotal in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. The structural features of tert-butyl N-2-amino-1-(4-cyclopropyl-1,3-thiazol-5-yl)ethylcarbamate, such as the cyclopropyl group, enhance its binding affinity and selectivity towards specific kinase targets. Recent in vitro studies have demonstrated its efficacy in modulating kinase activity, paving the way for further optimization and preclinical evaluation.

Additionally, the antimicrobial properties of this compound have been investigated. The thiazole ring, a common pharmacophore in antimicrobial agents, contributes to its potential as a scaffold for developing new antibiotics. Preliminary studies indicate that derivatives of tert-butyl N-2-amino-1-(4-cyclopropyl-1,3-thiazol-5-yl)ethylcarbamate exhibit promising activity against drug-resistant bacterial strains. These findings highlight its versatility and underscore the need for further exploration of its pharmacological potential.

The synthesis and characterization of tert-butyl N-2-amino-1-(4-cyclopropyl-1,3-thiazol-5-yl)ethylcarbamate have also been refined in recent years. Advances in synthetic methodologies, such as microwave-assisted reactions and flow chemistry, have improved the yield and purity of this compound. These technological innovations not only facilitate its large-scale production but also enable the rapid generation of analogs for structure-activity relationship (SAR) studies.

In conclusion, tert-butyl N-2-amino-1-(4-cyclopropyl-1,3-thiazol-5-yl)ethylcarbamate (CAS: 2228706-80-5) represents a promising candidate in the realm of drug discovery. Its dual potential as a kinase inhibitor and antimicrobial agent, coupled with advancements in synthetic approaches, positions it as a valuable tool for researchers. Future studies should focus on elucidating its mechanism of action and evaluating its efficacy in vivo to fully realize its therapeutic potential.